Cas no 151391-67-2 (Carbamic acid,[10-[3-(4-morpholinyl)-1-oxopropyl]-5,5-dioxido-10H-phenothiazin-2-yl]-, ethylester (9CI))

Carbamic acid,[10-[3-(4-morpholinyl)-1-oxopropyl]-5,5-dioxido-10H-phenothiazin-2-yl]-, ethylester (9CI) structure
151391-67-2 structure
Product Name:Carbamic acid,[10-[3-(4-morpholinyl)-1-oxopropyl]-5,5-dioxido-10H-phenothiazin-2-yl]-, ethylester (9CI)
CAS No:151391-67-2
MF:C22H25N3O6S
MW:459.515404462814
CID:174122
PubChem ID:3083448
Update Time:2025-04-19

Carbamic acid,[10-[3-(4-morpholinyl)-1-oxopropyl]-5,5-dioxido-10H-phenothiazin-2-yl]-, ethylester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[10-[3-(4-morpholinyl)-1-oxopropyl]-5,5-dioxido-10H-phenothiazin-2-yl]-, ethylester (9CI)
    • Carbamic acid,[10-[3-(4-morpholinyl)-1-oxopropyl]-5,5-dioxido-10H-phenothiazin-2-yl]-, ethyles...
    • ethyl N-[10-(3-morpholin-4-ylpropanoyl)-5,5-dioxophenothiazin-2-yl]carbamate
    • ethyl [10-(3-morpholin-4-ylpropanoyl)-5,5-dioxido-10H-phenothiazin-2-yl]carbamate
    • moricizine sulfone
    • Carbamic acid, (10-(3-(4-morpholinyl)-1-oxopropyl)-5,5-dioxdo-10H-phen othiazin-2-yl)-, ethyl ester
    • Carbamic acid, (10-(3-(4-morpholinyl)-1-oxopropyl)-5,5-dioxdo-10H-phenothiazin-2-yl)-, ethyl ester
    • Carbamic acid, (10-(3-(4-morpholinyl)-1-oxopropyl)-10H-phenothiazin-2-yl)-, ethyl ester, S,S-dioxide
    • 151391-67-2
    • Ethyl (10-(3-(4-morpholinyl)-1-oxopropyl)-5,5-dioxdo-10H-phenothiazin-2-yl)carbamate
    • Moricizine sulphone
    • DTXSID40164776
    • CHEBI:187654
    • Inchi: 1S/C22H25N3O6S/c1-2-31-22(27)23-16-7-8-20-18(15-16)25(17-5-3-4-6-19(17)32(20,28)29)21(26)9-10-24-11-13-30-14-12-24/h3-8,15H,2,9-14H2,1H3,(H,23,27)
    • InChI Key: JGBQVBXTCBGQLU-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2N(C(CCN2CCOCC2)=O)C2C=C(C=CC1=2)NC(=O)OCC)(=O)=O

Computed Properties

  • Exact Mass: 459.14640670g/mol
  • Monoisotopic Mass: 459.14640670g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 779
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 114Ų
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